Cas no 1114627-56-3 (N-(2-methoxyethyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide)

• Product Name: N-(2-methoxyethyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide
• CAS No: 1114627-56-3
• MF: C₁₉H₁₇N₅O₃S
• MW: 395.434982061386
• CID: 5388252
• Update Time: 2025-07-10

N-(2-methoxyethyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-4-[(5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl)amino]benzamide
• N-(2-methoxyethyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

• Inchi： 1S/C19H17N5O3S/c1-27-11-10-20-16(25)12-6-8-13(9-7-12)21-18-23-24-17(26)14-4-2-3-5-15(14)22-19(24)28-18/h2-9H,10-11H2,1H3,(H,20,25)(H,21,23)
• InChI Key： DGNXBXVHPMBBEA-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C1=CC=C(NC2SC3N(N=2)C(=O)C2=C(N=3)C=CC=C2)C=C1

Additional information on N-(2-methoxyethyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide

N-(2-Methoxyethyl)-4-({5-Oxo-5H-[1,3,4]Thiadiazolo[2,3-b]Quinazolin-2-Yl}Amino)Benzamide: A Comprehensive Overview

The compound with CAS No. 1114627-56-3, known as N-(2-methoxyethyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of benzamides and features a complex structure incorporating a thiadiazoloquinazoline moiety. The presence of this unique heterocyclic system makes it an interesting subject for both academic and industrial investigations.

The structure of this compound is characterized by a benzamide core, which is linked to a thiadiazoloquinazoline ring system via an amino group. The thiadiazoloquinazoline moiety is further substituted with a methoxyethyl group at the nitrogen atom. This substitution pattern not only enhances the compound's stability but also contributes to its potential biological activity. Recent studies have highlighted the importance of such heterocyclic systems in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to construct the thiadiazoloquinazoline ring system, including one-pot synthesis methods that minimize the number of steps required. These methods often involve the use of microwave-assisted reactions or other advanced techniques to improve reaction efficiency and yield. The incorporation of the methoxyethyl group has been shown to enhance solubility and bioavailability, making this compound a promising candidate for further pharmacological studies.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to inhibit certain enzymes and proteins makes it a valuable tool in drug discovery efforts. For instance, studies have demonstrated its activity against kinase enzymes, which are critical targets in cancer therapy. Additionally, its unique structure suggests that it may exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related diseases.

The synthesis of this compound involves several key steps. The first step typically involves the preparation of the thiadiazoloquinazoline ring system through cyclization reactions. This is followed by the introduction of the amino group and subsequent coupling with the benzamide moiety. The final step involves the substitution of the methoxyethyl group onto the nitrogen atom within the thiadiazoloquinazoline ring. Each step requires precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed its molecular structure and provided insights into its electronic properties. Furthermore, computational studies have been conducted to predict its physicochemical properties, such as logP values and hydrogen bonding capacities.

One area where this compound has garnered significant attention is in its potential use as a building block for more complex molecules. Its modular structure allows for easy modification at various positions within the molecule, enabling researchers to explore a wide range of chemical space. This versatility makes it an attractive candidate for combinatorial chemistry approaches aimed at discovering novel bioactive compounds.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to make it more cost-effective and scalable for industrial production. Additionally, efforts are being made to investigate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters will be crucial for determining its suitability as a drug candidate.

In conclusion, N-(2-methoxyethyl)-4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)benzamide represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure and promising biological activity make it a valuable addition to both academic research and industrial development pipelines.